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Compound of Interest

Compound Name: Valiant phd

Cat. No.: B1234922 Get Quote

For Researchers, Scientists, and Dental Professionals

Introduction
Valiant Ph.D. is a palladium-enriched, high-copper, dispersed phase dental amalgam

developed for restorative dentistry.[1][2] Its formulation is designed to eliminate the Gamma-2

(γ₂) phase, which is known to be the weakest and most corrosion-prone phase in low-copper

amalgams.[1] The inclusion of palladium enhances early strength and improves resistance to

corrosion and tarnishing.[1][2] Valiant Ph.D. is intended for use in posterior restorations and

core build-ups.[2] This document provides detailed application notes and protocols based on

manufacturer guidelines and technical data.

Quantitative Data Summary
The physical and metallurgical properties of Valiant Ph.D. are critical to its clinical performance.

The following tables summarize the key quantitative data for this material.

Table 1: Metallurgical Content
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Component Percentage (%)

Silver (Ag) 52.5

Tin (Sn) 29.7

Copper (Cu) 17.5

Palladium (Pd) 0.3

Mercury (Hg) ~40-45 (in final mix)

Note: The mercury percentage is an approximation for the final triturated mix. Valiant Ph.D. is

noted to have the lowest mercury content of any dispersed phase system.[1][2]

Table 2: Physical and Mechanical Properties
Property Value

Working Time 3'00" – 4'00"

Setting Time 6'00" – 10'00"

1-hour Compressive Strength 43,500 psi

24-hour Compressive Strength Not explicitly specified

24-hour Dimensional Change Low (specific value not provided)

24-hour Static Creep Low (specific value not provided)

Experimental Protocols
The proper handling and application of Valiant Ph.D. are essential for achieving optimal clinical

outcomes. The following protocols are based on manufacturer recommendations and

established dental practices.

Protocol 1: Trituration (Amalgamation)
Objective: To achieve a homogenous and plastic mix of the amalgam alloy and mercury.

Materials:
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Valiant Ph.D. SURE-CAP® capsule (1, 2, or 3 spill)

High-speed amalgamator (e.g., Silamat S6)

Procedure:

Select the appropriate spill size for the restoration.

Place the Valiant Ph.D. SURE-CAP® capsule into the amalgamator. The SURE-CAP®

system is self-activating and does not require manual activation.[2]

Set the amalgamator to the recommended trituration time. Recommended settings for a

high-speed amalgamator (approximately 4200 CPM) are:

1-Spill Capsule: 7.0 seconds

2-Spill Capsule: 9.0 seconds

Initiate the trituration cycle.

Once the cycle is complete, immediately remove the capsule.

Open the capsule using the provided opener and dispense the amalgam into an amalgam

well. The resulting mix should be spherical and have a shiny appearance.

Protocol 2: Condensation and Restoration
Objective: To adapt the triturated amalgam to the prepared tooth cavity, ensuring a dense and

void-free restoration.

Materials:

Triturated Valiant Ph.D. amalgam

Amalgam carrier

Condensers (sized appropriately for the cavity preparation)

Matrix system (for Class II restorations)
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Procedure:

Cavity Preparation: Prepare the tooth cavity according to standard clinical guidelines for

amalgam restorations.

Amalgam Placement: Use an amalgam carrier to transfer small increments of the mixed

amalgam to the prepared cavity.

Condensation:

Begin condensation immediately after placement. The working time for Valiant Ph.D. is

approximately 3 to 4 minutes.

Use firm, overlapping strokes with the condenser to adapt the amalgam to the internal line

angles and walls of the cavity preparation.

Systematically build up the restoration in increments, condensing each layer thoroughly.

Overpack the cavity slightly to ensure the final carved surface will be of dense amalgam.

Pre-Carve Burnishing: After condensation, use a large burnisher with heavy strokes to

further condense the amalgam and bring excess mercury to the surface.

Protocol 3: Carving and Finishing
Objective: To shape the amalgam to restore the tooth's natural anatomy and function.

Materials:

Carving instruments (e.g., discoid-cleoid, Hollenback carver)

Explorer

Burnishers (e.g., acorn, ball burnisher)

Articulating paper

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Carving:

Begin carving immediately after condensation, when the amalgam offers some resistance

to the carving instrument.

Use the sharp edge of the carver to define the occlusal margins and remove excess

amalgam.

For Class II restorations, use an explorer to define the marginal ridge and occlusal

embrasure.

Anatomical Contouring:

Create primary and secondary anatomical features such as cusps, fossae, and grooves.

Rest the carver on unprepared tooth structure to avoid over-carving.

Occlusal Check:

Gently have the patient close on articulating paper to identify high spots.

Adjust the occlusion as needed with the carver.

Post-Carve Burnishing:

Once carving is complete and the amalgam is partially set, lightly burnish the surface with

a small burnisher to smooth the surface and improve marginal adaptation.

Final Polish: Polishing should be performed at a subsequent appointment, typically at least

24 hours after placement, to allow the amalgam to reach its final strength.

Visualized Workflows
The following diagrams illustrate the key processes for the application of Valiant Ph.D.
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Preparation Application

Select Capsule Spill Size Triturate in High-Speed Amalgamator Dispense into Amalgam Well Place Amalgam Incrementally Condense Thoroughly Carve Anatomy Burnish Surface Final Polish (after 24h)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Valiant Ph.D. Dental
Amalgam]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1234922#valiant-phd-dosage-and-administration-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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